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Compound of Interest

Compound Name: BH3I-2'

Cat. No.: B1666947

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of BH3I-2', a cell-permeable BH3 mimetic that induces apoptosis.[1] The following procedural
guidance is intended to ensure the safe use of this compound in a laboratory setting and to
provide a clear framework for its operational management and disposal.

Compound Information and Hazard Assessment

BH3I-2' is the analogue of BH3I-2, a known Bcl-2 family inhibitor.[2] While one supplier, DC
Chemicals, has classified BH3I-2' as "Not a hazardous substance or mixture" in their Material
Safety Data Sheet (MSDS), it is crucial to handle all laboratory chemicals with a high degree of
caution. Given its biological activity as an apoptosis inducer, prudent safety measures are
strongly recommended to minimize any potential risk.

Chemical Identification:

Alternate Names: 3-iodo-5-chloro-N-(2-chloro-5-((4-chlorophenyl)sulphonyl)phenyl)-2-
hydroxybenzamide

CAS Number: 315195-18-7[2]

Molecular Formula: C19H11CIsINO4S

Molecular Weight: 582.62 g/mol
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is paramount when handling BH3I-2'. The

following table summarizes the recommended PPE.

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Provides a robust barrier
against skin contact. The outer
glove can be removed
immediately in case of a
splash, minimizing the risk of

exposure.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects the eyes from
potential splashes or aerosols
of BH3I-2' solutions.

Body Protection

A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing.

Respiratory Protection

Generally not required when
handling small quantities in a
well-ventilated area or a
chemical fume hood. For
procedures with a high risk of
aerosolization, a NIOSH-
approved respirator should be

considered.

Minimizes the risk of inhalation

exposure.

Operational Plan: Step-by-Step Handling

Procedures

3.1. Receiving and Storage:

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verification: Confirm that the product name and CAS number on the label match the order.
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o Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials. Keep the container tightly sealed when not in use.

3.2. Preparation of Stock Solutions:

Engineering Controls: All weighing and solution preparation activities involving the powdered
form of BH3I-2' should be conducted within a certified chemical fume hood to prevent
inhalation of dust.

Personal Protective Equipment: At a minimum, wear a lab coat, safety glasses, and double
nitrile gloves.

Weighing: Carefully weigh the desired amount of the compound using a calibrated analytical
balance.

Dissolving: Add the appropriate solvent to the powdered compound in a suitable container.
Gently swirl or vortex to ensure complete dissolution.

3.3. Use in Experiments:

Controlled Environment: Conduct all experimental procedures involving BH3I-2' in a
designated and well-ventilated laboratory area.

Spill Prevention: Use secondary containment (e.g., a tray) when transporting or working with
solutions of BH3I-2' to contain any potential spills.

Avoid Contamination: Use dedicated laboratory equipment (pipettes, tubes, etc.) to prevent
cross-contamination.

Disposal Plan

Even with a "non-hazardous" classification from one supplier, responsible disposal of BH3I-2'
and associated waste is essential to minimize environmental impact.

4.1. Waste Segregation:

e Solid Waste: All disposable items that have come into contact with BH3I-2' (e.g., gloves,
pipette tips, weighing paper, contaminated paper towels) should be collected in a
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designated, clearly labeled hazardous waste container.

» Liquid Waste: Unused or waste solutions of BH3I-2' should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

e Sharps: Any sharps (e.g., needles, Pasteur pipettes) contaminated with BH3I-2' should be
disposed of in a designated sharps container for chemical waste.

4.2. Waste Disposal Procedure:

e Labeling: Ensure all waste containers are accurately labeled with the contents, including the
name "BH3I-2" and the approximate concentration and volume.

» Storage of Waste: Store waste containers in a designated, secure area away from general
laboratory traffic until they are collected for disposal.

» Professional Disposal: Arrange for the disposal of all BH3I-2' waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal
contractor. Follow all local, state, and federal regulations for chemical waste disposal.

Visual Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of BH3I-2'
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Caption: Safe Handling and Disposal Workflow for BH3I-2'.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BH3I-2']. BenchChem, [2025]. [Online PDF]. Available at:
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handling-bh3i-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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